6-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine

• IUPAC Name: 6-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C15H21N3OS/c1-2-12-3-4-13-14(11-12)20-15(17-13)16-5-6-18-7-9-19-10-8-18/h3-4,11H,2,5-10H2,1H3,(H,16,17)
• InChI Key: FWJVUBGKOLQKIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)NCCN3CCOCC3
• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol

Description

6-ethyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine, or 6-EMBT, is an organic chemical compound that has a wide range of applications in scientific research. It is an amine derivative of the benzothiazole family and is used as a reagent in organic synthesis. 6-EMBT has been found to have a variety of biochemical and physiological effects, which makes it a useful compound in laboratory experiments.

Scientific Research Applications

Anticancer Potential

• Synthesis and Biological Evaluation : A study by Nowak et al. (2014) described the synthesis of 6-(Morpholin-4-yl)benzo[h]quinazolin-4(3H)-one derivatives via Buchwald–Hartwig conditions, leading to compounds with interesting anticancer activities. The biological screening on A549 and HT29 cell lines revealed that certain derivatives exhibit significant potential as anticancer agents. The synthesis process involved reacting 6-bromobenzo[h]quinazolin-4(3H)-ones with morpholine, showcasing a method to produce compounds with possible therapeutic applications in cancer treatment Nowak et al., 2014.

Antimicrobial Activities

• Mannich Base Analysis : Franklin et al. (2011) explored the structural and spectral analysis of a Mannich base, specifically 3-(Morpholin-4-ylmethyl)-1,3-benzothiazole-2-thione, demonstrating its potential for antimicrobial applications. The study highlighted the molecular structure, stabilized by weak C–H···S hydrogen bonds, C–H···π, and π···π interactions, providing a foundation for further investigation into its antimicrobial efficacy Franklin et al., 2011.

Synthesis for Biological Activities

• Novel Derivatives for Anticancer Activity : Dave et al. (2012) synthesized various novel 4-(N-Substituted Benzothiazolyl) Amino-7-Methoxy-6-(3-Morpholinopropoxy) Quinazoline Derivatives, tested for their In-Vitro Cytotoxic Activity using MTT assay. This study suggested that these derivatives could serve as a potential class of anticancer agents, indicating the versatility of benzothiazolyl compounds in drug development Dave et al., 2012.